3-(tert-butyl)-6-nitroindeno[1,2-c]pyrazol-4(2H)-one

• IUPAC Name: 3-tert-butyl-6-nitro-2H-indeno[1,2-c]pyrazol-4-one
• InChI: InChI=1S/C14H13N3O3/c1-14(2,3)13-10-11(15-16-13)8-5-4-7(17(19)20)6-9(8)12(10)18/h4-6H,1-3H3,(H,15,16)
• InChI Key: UOSPNLXQBIJRTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C2C(=NN1)C3=C(C2=O)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C14H13N3O3
• DSSTOX Substance ID: DTXSID801190092
• Molecular Weight: 271.27 g/mol
• CAS RN: 946386-52-3

Description

3-(tert-butyl)-6-nitroindeno[1,2-c]pyrazol-4(2H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has unique biochemical and physiological effects, making it an essential chemical in various lab experiments.

Scientific Research Applications

Antioxidant Properties and Environmental Fate

One area of interest is the investigation into the environmental occurrence, fate, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), which includes compounds structurally related to 3-(tert-Butyl)-6-nitroindeno[1,2-c]pyrazol-4(2H)-one. Studies have shown that SPAs, such as 2,6-di-tert-butyl-4-methylphenol (BHT), are widely used in various industrial and commercial products to retard oxidative reactions and prolong product shelf life. These compounds have been detected in numerous environmental matrices, including indoor dust, outdoor air particulates, and river water. Exposure pathways include food intake, dust ingestion, and the use of personal care products. Some SPAs have demonstrated potential for hepatic toxicity and endocrine disrupting effects, highlighting the need for future research to develop SPAs with low toxicity and environmental impact (Liu & Mabury, 2020).

Therapeutic Applications

In the realm of therapeutic research, pyrazoline derivatives, which are structurally related to this compound, have been extensively studied for their diverse pharmacological properties. These compounds are recognized for their antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. The exploration of pyrazoline derivatives has led to the identification of numerous pharmacologically active molecules, encouraging further investigation into their potential as therapeutic agents. This research underscores the importance of pyrazoline and its derivatives in drug discovery and development, pointing to a vast array of possible applications in treating various diseases (Shaaban, Mayhoub, & Farag, 2012).

Synthetic Strategies and Chemical Reactivity

Significant attention has also been paid to the synthesis and chemical reactivity of highly substituted pyrazolines, including derivatives similar to this compound. Research in this area has led to the development of novel synthetic routes and the discovery of unique reactivity patterns of pyrazoline compounds. These studies have paved the way for the creation of innovative compounds with potential applications in various fields, including organic chemistry, materials science, and pharmacology. The ability to synthesize and manipulate these compounds has significant implications for the development of new materials and therapeutic agents (Baumstark, Vásquez, & Mctush-Camp, 2013).